Cas no 142253-50-7 (tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate)

tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate structure
142253-50-7 structure
Product Name:tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate
CAS No:142253-50-7
MF:C11H18N2O2
MW:210.272822856903
MDL:MFCD03094801
CID:64714
PubChem ID:10727174
Update Time:2025-04-18

tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate
    • (S)-1-BOC-2-(cyanomethyl)pyrrolidine
    • 1-Pyrrolidinecarboxylic acid, 2-(cyanomethyl)-, 1,1-dimethylethyl ester, (2S)-
    • tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate
    • (S)-N-Boc-pyrrolidylacetonitrile
    • 2S-Cyanomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
    • N-BOC-(2S)-2-cyanomethyl-1-pyrrolidine
    • N-BOC-(2S)-PYRR(2-CHCN)
    • N-Boc-2R-cyanomethyl pyrrolidine
    • tert-butyl (S)-2-cyanomethylpyrrolidine-1-carboxylate
    • tert-butyl (S)-2-(cyanomethyl)pyrrolidine-1-carboxylate
    • AK101254
    • (S)-N-Boc-2-cyanomethylpyrrolidine
    • GSNDDHMLFYORQI-VIFPVBQESA-N
    • PB33661
    • FCH4031014
    • (2S
    • EN300-153849
    • AKOS016843087
    • SCHEMBL86230
    • DS-3692
    • AC-8552
    • AMY2496
    • (S)-tert-butyl2-(cyanomethyl)pyrrolidine-1-carboxylate
    • CS-0006762
    • P10249
    • 142253-50-7
    • MFCD03094801
    • DB-009126
    • MDL： MFCD03094801
    • Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-8-4-5-9(13)6-7-12/h9H,4-6,8H2,1-3H3/t9-/m0/s1
    • InChI Key： GSNDDHMLFYORQI-VIFPVBQESA-N
    • SMILES： O(C(C)(C)C)C(N1CCC[C@H]1CC#N)=O

Computed Properties

  • Exact Mass: 210.13700
  • Monoisotopic Mass: 210.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 53.3

Experimental Properties

  • Density: 1.062
  • Boiling Point: 327.375 °C at 760 mmHg
  • Flash Point: 327.375 °C at 760 mmHg
  • Refractive Index: 1.478
  • PSA: 53.33000
  • LogP: 2.23748

tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HK171-50mg
tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate
 142253-50-7 97%
50mg
 158.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HK171-200mg
tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate
 142253-50-7 97%
200mg
 395.0CNY 2021-08-04
Chemenu
CM131599-1g
tert-butyl (S)-2-(cyanomethyl)pyrrolidine-1-carboxylate
 142253-50-7 95%
1g
 $250 2021-08-05
Alichem
A109005794-1g
(S)-tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate
 142253-50-7 95%
1g
 269.67 USD 2021-06-01
TRC
S112355-500mg
(S)-1-Boc-2-(cyanomethyl)pyrrolidine
 142253-50-7
500mg
 $ 525.00 2022-06-03
TRC
S112355-1000mg
(S)-1-Boc-2-(cyanomethyl)pyrrolidine
 142253-50-7
1g
 $ 870.00 2022-06-03
TRC
S112355-2000mg
(S)-1-Boc-2-(cyanomethyl)pyrrolidine
 142253-50-7
2g
 $ 1390.00 2022-06-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S893464-100mg
(S)-tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate
 142253-50-7 97%
100mg
 ￥310.50 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S893464-250mg
(S)-tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate
 142253-50-7 97%
250mg
 ￥465.30 2022-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S77910-250mg
(S)-tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate
 142253-50-7
250mg
 ¥326.0 2021-09-04

tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate Production Method

tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate Related Literature

Related Categories

142253-50-7 (tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd